1-{[2-(2,5-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperidin-4-ol

• IUPAC Name: 1-[[2-(2,5-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]piperidin-4-ol
• InChI: InChI=1S/C18H24N2O4/c1-12-16(11-20-8-6-13(21)7-9-20)19-18(24-12)15-10-14(22-2)4-5-17(15)23-3/h4-5,10,13,21H,6-9,11H2,1-3H3
• InChI Key: ISOKRUXJKQGBOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=C(C=CC(=C2)OC)OC)CN3CCC(CC3)O
• Molecular Formula: C18H24N2O4
• Molecular Weight: 332.4 g/mol

Description

The compound “1-{[2-(2,5-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}piperidin-4-ol” is a complex organic molecule. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals and natural products. The molecule also contains a 2,5-dimethoxyphenyl group and a 1,3-oxazole ring, which are common in various organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring, an oxazole ring, and a dimethoxyphenyl group. The exact three-dimensional structure would depend on the stereochemistry at the various chiral centers in the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the oxazole ring, which is a heterocycle with both aromatic and polar characteristics. The dimethoxyphenyl group could potentially undergo electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar oxazole ring and the piperidine ring could impact the compound’s solubility and boiling/melting points.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many drugs that contain a piperidine ring exert their effects by interacting with receptors in the nervous system.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as investigation of its biological activity. Given the prevalence of piperidine rings in pharmaceuticals, this compound could potentially have interesting biological properties.